Cas no 20624-63-9 (3,3-dimethyl-5-oxohexanoic acid)
20624-63-9 structure
Product Name:3,3-dimethyl-5-oxohexanoic acid
CAS No:20624-63-9
MF:C8H14O3
MW:158.194962978363
CID:1395003
PubChem ID:11332610
Update Time:2025-04-20
3,3-dimethyl-5-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3,3-dimethyl-5-oxo-
- 3,3-dimethyl-5-oxohexanoic acid
- AKOS004120779
- 20624-63-9
- 5-keto-3,3-dimethyl-hexanoic acid
- DTXSID40462567
- 5-keto-3,3-dimethylhexanoic acid
- 3,3-dimethyl-5-oxo-hexanoic Acid
- 3,3-dimethyl-5-ketohexanoic acid
- SLBXWQKHHZUDAY-UHFFFAOYSA-N
- EN300-61264
- 3,3-dimethyl-5-oxohexanoicacid
- SCHEMBL4570511
-
- Inchi: 1S/C8H14O3/c1-6(9)4-8(2,3)5-7(10)11/h4-5H2,1-3H3,(H,10,11)
- InChI Key: SLBXWQKHHZUDAY-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C)(C)CC(=O)O
Computed Properties
- Exact Mass: 158.09432
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
3,3-dimethyl-5-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B430968-5mg |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B430968-10mg |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B430968-50mg |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 50mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-61264-0.05g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 0.05g |
$319.0 | 2023-02-13 | |
| Enamine | EN300-61264-0.1g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 0.1g |
$476.0 | 2023-02-13 | |
| Enamine | EN300-61264-0.25g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 0.25g |
$679.0 | 2023-02-13 | |
| Enamine | EN300-61264-0.5g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 0.5g |
$1069.0 | 2023-02-13 | |
| Enamine | EN300-61264-1.0g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-61264-2.5g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 2.5g |
$2688.0 | 2023-02-13 | |
| Enamine | EN300-61264-5.0g |
3,3-dimethyl-5-oxohexanoic acid |
20624-63-9 | 95% | 5.0g |
$3977.0 | 2023-02-13 |
3,3-dimethyl-5-oxohexanoic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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